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Compound of Interest |

Compound Name: Fenchlorazol-ethyl
CAS No.: 103112-35-2
Cat. No.: B033907
Get Quote
. J

This document provides essential safety protocols and logistical guidance for the handling and
disposal of Fenchlorazol-ethyl in a laboratory setting. As a Senior Application Scientist, my
objective is to synthesize technical data with practical, field-proven insights to ensure the
highest standards of safety and operational integrity for researchers, scientists, and drug
development professionals. The following procedures are designed to be a self-validating
system, grounded in authoritative data to foster a culture of safety and excellence.

Understanding the Hazard: Why Specific PPE is
Crucial

Fenchlorazol-ethyl is a herbicide safener, and while it plays a significant role in agricultural
applications, it presents notable hazards in a concentrated laboratory setting.[1] According to
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
Fenchlorazol-ethyl is classified as a substance that may cause cancer (H350) and is very
toxic to aquatic life with long-lasting effects (H400/H410).[2][3] These classifications
necessitate stringent adherence to specific personal protective equipment (PPE) protocols to
mitigate risks of exposure through inhalation, skin contact, and ingestion.[4]
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Chemical and Physical Properties Overview

A foundational understanding of Fenchlorazol-ethyl's properties informs the selection of
appropriate PPE.

Property Value Source
CAS Number 103112-35-2 [5]6][7]
Molecular Formula C12H8CI5N302 [2][5][6]
Molecular Weight 403.48 g/mol [5]
White to off-white crystalline
Appearance , [1]
solid
Solubility in Water Low [1]

Core Personal Protective Equipment (PPE) Protocol

The following is a step-by-step guide to the essential PPE required for handling Fenchlorazol-
ethyl. The causality behind each recommendation is explained to ensure a comprehensive
understanding of the safety measures.

Respiratory Protection

Given that Fenchlorazol-ethyl is a solid that can form dust or aerosols during handling,
respiratory protection is paramount.

e Procedure:

o Work in a Ventilated Area: Always handle Fenchlorazol-ethyl in a well-ventilated area,
preferably within a certified chemical fume hood.[8][9]

o Respirator Selection: For tasks with a high potential for aerosol or dust generation (e.g.,
weighing, preparing solutions), a NIOSH-approved respirator with a particulate filter (N95,
P95, or better) is required. For higher concentrations or potential for vapor exposure, a
respirator with an organic vapor cartridge and a particulate pre-filter is recommended.
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o Fit Testing: Ensure the respirator is properly fit-tested to the user to prevent leaks.

o Rationale: The primary route of exposure to be mitigated is the inhalation of airborne
particles, which could lead to systemic toxicity. The hazard classification of "May cause
cancer" underscores the importance of preventing any inhalation exposure.

Hand Protection

Direct skin contact is a significant route of exposure.
e Procedure:

o Glove Selection: Wear chemical-resistant gloves at all times when handling Fenchlorazol-
ethyl. Nitrile gloves are a suitable choice for incidental contact. For prolonged handling or
immersion, heavier-duty gloves such as butyl rubber or Viton™ should be considered.

o Glove Inspection: Before each use, inspect gloves for any signs of degradation, punctures,
or tears.

o Proper Removal: Remove gloves using the proper technique to avoid contaminating your
skin. Dispose of used gloves as hazardous waste.

o Rationale: Preventing dermal absorption is critical. Fenchlorazol-ethyl's low water solubility
suggests it may have an affinity for lipids, potentially increasing its ability to be absorbed
through the skin.

Eye and Face Protection

Protecting the eyes and face from splashes and airborne particles is mandatory.
e Procedure:

o Safety Glasses: At a minimum, chemical splash goggles that meet ANSI Z87.1 standards
are required.

o Face Shield: When there is a significant risk of splashing (e.g., during bulk transfers or
reactions), a face shield should be worn in addition to safety goggles.
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» Rationale: The eyes are particularly vulnerable to chemical splashes. A face shield provides
an additional layer of protection for the entire face.

Protective Clothing

To prevent contamination of personal clothing and skin, appropriate protective clothing is
essential.

e Procedure:
o Lab Coat: A fully buttoned, long-sleeved lab coat is required.

o Chemical-Resistant Apron: For procedures with a higher risk of splashes, a chemical-
resistant apron worn over the lab coat is recommended.

o Full-Length Pants and Closed-Toe Shoes: Long pants and fully enclosed shoes are
mandatory to protect the lower body from potential spills.

» Rationale: Protective clothing provides a barrier against accidental contact with the chemical.
Any clothing that becomes contaminated should be removed immediately and
decontaminated or disposed of as hazardous waste.[9]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations when working with
Fenchlorazol-ethyl, emphasizing the integration of PPE at each stage.
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Fenchlorazol-ethyl Handling Workflow
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Caption: Workflow for safe handling of Fenchlorazol-ethyl.
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Disposal Plan: A Step-by-Step Guide

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation

e Solid Waste:

o Collect all solid waste contaminated with Fenchlorazol-ethyl, including used gloves,
weigh boats, and contaminated paper towels, in a designated, clearly labeled hazardous

waste container.
o The container should be sealed when not in use.
e Liquid Waste:

o Collect all liquid waste containing Fenchlorazol-ethyl in a designated, sealed, and clearly

labeled hazardous waste container.
o Do not mix with incompatible waste streams.
o Empty Containers:
o Triple rinse empty containers with a suitable solvent (e.g., acetone or methanol).[10]
o Collect the rinsate as hazardous liquid waste.

o After triple rinsing, the container can be disposed of as non-hazardous waste, or recycled
if permitted by your institution's policies. Puncture the container to prevent reuse.[10]

Disposal Procedure

e Labeling: Ensure all waste containers are accurately labeled with the words "Hazardous
Waste," the full chemical name "Fenchlorazol-ethyl," and the associated hazards (e.g.,
"Carcinogen,” "Toxic to Aquatic Life").

o Storage: Store hazardous waste in a designated satellite accumulation area that is secure
and away from general laboratory traffic.
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» Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
) Flush the affected area with copious amounts of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. For small spills, absorb the
material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed

Spill
P container for disposal as hazardous waste. For
large spills, contact your institution's EHS
department immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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